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Compound Name: Lithium Chloride

CAS No.: 59217-69-5

Cat. No.: B8822488

Introduction: Unwinding the Clock with a Classic Mood Stabilizer
The study of circadian rhythms, the endogenous, near-24-hour cycles that govern a vast array of physiological and behavioral processes, is a corners

molecular clockwork, revealing it as a powerful tool for dissecting circadian mechanisms in the laboratory.[3][4]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of the application of lithium

The Molecular Tango: Lithium's Impact on the Circadian Core Clock
Lithium's primary known mechanism of action in the context of circadian rhythms is the inhibition of Glycogen Synthase Kinase 3β (GSK-3β), a serine

By inhibiting GSK-3β, lithium disrupts this delicate post-translational regulation. A key consequence is the altered phosphorylation status of PER2, a c

transcription of the Per2 gene, which contributes to an increase in the amplitude of circadian oscillations.[1][11]
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Caption: General workflow for in vitro LiCl studies.

Materials:

Fibroblasts stably expressing a Per2::luc reporter
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Complete cell culture medium (e.g., DMEM with 10% FBS)

Synchronization agent (e.g., Dexamethasone)

Sterile LiCl stock solution (from Protocol 1)

Luminometer plate reader or equivalent real-time bioluminescence monitoring system

35 mm culture dishes or appropriate multi-well plates

Procedure:

Cell Plating. Plate the Per2::luc fibroblasts in 35 mm dishes or multi-well plates at a density that will re

Synchronization. Once the cells are confluent, replace the medium with a synchronization medium containing a
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Lithium Treatment. After synchronization, wash the cells once with sterile PBS. Replace the medium with fres

Real-time Bioluminescence Recording. Immediately place the culture dishes in a luminometer and record biolum

Data Analysis. Analyze the resulting bioluminescence data to determine the period, amplitude, and phase of t

Protocol 3: Ex Vivo Analysis of Circadian Rhythms in Suprachiasmatic N

Objective: To investigate the effect of lithium chloride on the central pacemaker of the circadian system usin

Materials:

Per2::luc transgenic mice (postnatal day 5-10)

Dissection microscope and surgical tools

Vibratome

Culture inserts (e.g., Millicell-CM)
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SCN slice culture medium (e.g., DMEM supplemented with B27 and antibiotics)

Sterile LiCl stock solution (from Protocol 1)

Real-time bioluminescence monitoring system

Procedure:

SCN Slice Preparation. Isolate the brain from a P5-10 Per2::luc mouse and prepare coronal slices (250-300 µm

SCN Dissection. Under a dissection microscope, carefully dissect the SCN from the surrounding hypothalamic t

Slice Culture. Place the isolated SCN slice onto a culture insert in a 35 mm dish containing 1 mL of SCN sli

Lithium Treatment. Allow the SCN slices to recover and establish stable rhythms for at least 24-48 hours. Th
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Real-time Bioluminescence Recording. Place the culture dishes in a luminometer and record bioluminescence as

Data Analysis. Analyze the bioluminescence data to determine the effect of LiCl on the period, amplitude, an

Protocol 4: In Vivo Administration of Lithium Chloride to Rodents

Objective: To study the effects of lithium chloride on behavioral and physiological circadian rhythms in a who

Materials:

Rodents (e.g., C57BL/6 mice)

Running wheels and activity monitoring system

Drinking bottles

Lithium Chloride

Procedure:
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Baseline Activity Recording. House individual animals in cages equipped with running wheels and an activity 

Lithium Administration. Prepare drinking water containing the desired concentration of LiCl (e.g., 10 mM). P

Continued Activity Monitoring. Continue to record wheel-running activity in DD for at least 2-3 weeks during

Data Analysis. Analyze the actogram data to determine the free-running period before and during lithium trea

Data Acquisition and Analysis

The primary endpoints in studies using lithium to modulate circadian rhythms are changes in period length and 

Period: The time it takes to complete one full cycle of the rhythm. Lithium consistently lengthens the circa

Amplitude: The magnitude of the oscillation. Lithium often increases the amplitude of circadian rhythms, par

Phase: The timing of a specific point in the cycle (e.g., the peak or trough). Lithium can also induce phase
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For in vitro and ex vivo studies using luciferase reporters, specialized software is used to detrend the raw b

Troubleshooting and Considerations

Toxicity: High concentrations of lithium can be toxic to cells and animals. It is crucial to perform dose-re

Solubility and Stability: Lithium chloride is highly soluble in water and aqueous solutions. Stock solutions

Off-target effects: While GSK-3β is a primary target, lithium has other known and unknown effects. It is imp

Animal Welfare: When conducting in vivo studies, closely monitor the health and well-being of the animals, i

Conclusion

Lithium chloride is a powerful and widely used tool for the experimental manipulation of the circadian clock. 
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